Cas no 83199-81-9 (3-Methyl-pyridine-3-carboxylic acid N-oxide)

3-Methyl-pyridine-3-carboxylic acid N-oxide is a heterocyclic compound featuring a pyridine core substituted with a methyl group at the 3-position and a carboxylic acid functionality, further oxidized to the N-oxide form. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The N-oxide moiety enhances solubility and can participate in selective transformations, such as nucleophilic substitutions or metal-catalyzed couplings. The carboxylic acid group offers further functionalization potential, enabling amide or ester formation. Its well-defined chemical properties make it suitable for applications in medicinal chemistry and material science, where precise molecular modifications are required. The compound is typically handled under controlled conditions due to its reactivity.

3-Methyl-pyridine-3-carboxylic acid N-oxide structure

83199-81-9 structure

Product Name:3-Methyl-pyridine-3-carboxylic acid N-oxide

CAS No:83199-81-9

MF:C₇H₇NO₃

MW:153.135381937027

CID:988609

PubChem ID:45082079

Update Time:2025-10-16

3-Methyl-pyridine-3-carboxylic acid N-oxide Chemical and Physical Properties

Names and Identifiers

- null
- 3-methyl-1-oxidopyridin-1-ium-2-carboxylic acid
- methyl-picolinic acid N-oxide
- 2-PYRIDINECARBOXYLIC ACID, 3-METHYL-, 1-OXIDE
- 3-Methyl-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
- 2-Pyridinecarboxylicacid,3-methyl-,1-oxide(9CI)
- DTXSID00665077
- 2-CARBOXY-3-METHYLPYRIDIN-1-IUM-1-OLATE
- 83199-81-9
- SCHEMBL4877323
- G68974
- 2-Carboxy-3-methylpyridine 1-oxide
- 3-Methyl-pyridine-3-carboxylic acid N-oxide
- Inchi： 1S/C7H7NO3/c1-5-3-2-4-8(11)6(5)7(9)10/h2-4H,1H3,(H,9,10)
- InChI Key： GWTAIBYPPWDZJW-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 153.043
Monoisotopic Mass: 153.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.8
XLogP3: 0.6

3-Methyl-pyridine-3-carboxylic acid N-oxide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Methyl-pyridine-3-carboxylic acid N-oxide Pricemore >>

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